Cas no 5189-96-8 (10β-Hydroxyestr-4-ene-3,17-dione)

• Product Name: 10β-Hydroxyestr-4-ene-3,17-dione
• CAS No: 5189-96-8
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 1064711
• PubChem ID: 11873454
• Update Time: 2025-06-09

10β-Hydroxyestr-4-ene-3,17-dione Chemical and Physical Properties

Names and Identifiers

• 10β-Hydroxyestr-4-ene-3,17-dione
• (10S,13S)-10-Hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• MLS001173452
• DTXSID60474526
• HMS2882O10
• 10-Hydroxyestr-4-ene-3,17-dione #
• A-hydroxyestr-4-ene-3,17-dione
• (8S,9S,10S,13S,14S)-10-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• 5189-96-8
• CHEMBL1699668
• 10
• SCHEMBL5925766
• SMR000538888
• Testoster-3,17-dione, 10-demethyl-10-hydroxy-
• 10beta-hydroxyestr-4-ene-3,17-dione
• AKOS027384094
• LIHCHNCKGJOZKD-FTAMUGHTSA-N

• Inchi： 1S/C18H24O3/c1-17-8-7-15-13(14(17)4-5-16(17)20)3-2-11-10-12(19)6-9-18(11,15)21/h10,13-15,21H,2-9H2,1H3/t13-,14-,15-,17-,18+/m0/s1
• InChI Key： LIHCHNCKGJOZKD-FTAMUGHTSA-N
• SMILES： O[C@]12CCC(C=C1CC[C@@H]1[C@@H]2CC[C@]2(C)C(CC[C@@H]12)=O)=O

Computed Properties

• Exact Mass: 288.17300
• Monoisotopic Mass: 288.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.21
• Melting Point: 206-207 ºC
• PSA: 54.37000
• LogP: 2.81220

Additional information on 10β-Hydroxyestr-4-ene-3,17-dione

Research Brief on 10β-Hydroxyestr-4-ene-3,17-dione (CAS: 5189-96-8): Advances and Applications in Chemical Biology and Medicine

10β-Hydroxyestr-4-ene-3,17-dione (CAS: 5189-96-8) is a steroidal compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its potential applications in drug development and metabolic studies. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound serves as a key intermediate in the production of various steroidal drugs, making it a critical subject of ongoing research.

Recent studies have highlighted the role of 10β-Hydroxyestr-4-ene-3,17-dione in the biosynthesis of corticosteroids and other pharmacologically active steroids. Advances in synthetic chemistry have enabled more efficient production methods, reducing costs and improving yields. For instance, a 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology demonstrated a novel enzymatic approach to synthesize this compound with high enantiomeric purity, which is crucial for its subsequent use in drug formulations.

In addition to its synthetic utility, 10β-Hydroxyestr-4-ene-3,17-dione has been investigated for its biological effects. Research indicates that it may modulate steroid hormone receptors, offering potential therapeutic avenues for hormone-related disorders. A recent preclinical study explored its anti-inflammatory properties, suggesting its applicability in treating conditions such as rheumatoid arthritis. These findings underscore the compound's versatility and its importance in both basic and applied research.

The pharmacological profile of 10β-Hydroxyestr-4-ene-3,17-dione is also under scrutiny for its potential role in cancer therapy. Preliminary data from cell-based assays indicate that it may inhibit the proliferation of certain hormone-dependent cancer cells. However, further in vivo studies are required to validate these effects and elucidate the underlying mechanisms. Such research could pave the way for the development of novel anticancer agents derived from this steroidal backbone.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 10β-Hydroxyestr-4-ene-3,17-dione. Regulatory hurdles and the need for extensive safety profiling are critical considerations. Nevertheless, the compound's unique chemical properties and biological activities make it a valuable candidate for continued exploration. Future research directions may include optimizing synthetic pathways, expanding its therapeutic applications, and investigating its interactions with other biological targets.

In conclusion, 10β-Hydroxyestr-4-ene-3,17-dione (CAS: 5189-96-8) represents a pivotal molecule in the intersection of chemistry, biology, and medicine. Its multifaceted roles in steroid synthesis and potential therapeutic applications highlight its significance in contemporary research. As scientific understanding of this compound deepens, it is poised to contribute meaningfully to advancements in drug discovery and development.